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Compound of Interest

4,5-Dibromothiophene-2-
Compound Name:
carboxylic acid

Cat. No.: B180768

Essential Safety and Handling Guide for 4,5-
Dibromothiophene-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
4,5-Dibromothiophene-2-carboxylic acid. Adherence to these protocols is essential for
ensuring a safe laboratory environment.

Safety Data Summary

The following table summarizes the known hazard information for 4,5-Dibromothiophene-2-
carboxylic acid and related compounds. Due to the limited availability of specific toxicological
data for this compound, information for the closely related 2-Thiophenecarboxylic acid and the
hazardous component, Bromine, are included for a more comprehensive risk assessment.
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4,5- 2-

Parameter Dibromothiophene- Thiophenecarboxyl Bromine
2-carboxylic acid ic acid (Analog)

Physical Form Solid Solid Liquid/Gas

GHS Pictogram

GHSO07 (Irritant,

Harmful)

GHSO07 (Irritant,

Harmful)

GHSO05 (Corrosion),
GHSO06 (Toxic),
GHSO08 (Health
Hazard), GHS09
(Environmental
Hazard)

H302: Harmful if

swallowedH315:

H302: Harmful if
swallowedH312:

Harmful in contact

Causes skin with skinH315: H314: Causes severe
GHS Hazard irritationH319: Causes  Causes skin skin burns and eye
Statements serious eye irritationH319: Causes  damageH330: Fatal if
irritationH335: May serious eye inhaled
cause respiratory irritationH335: May
irritation cause respiratory
irritation
Signal Word Warning Warning Danger
o LD50 (Rat): 1500
Acute Toxicity (Oral) Category 4 -
mg/kg
Acute Toxicity ) LD50 (Rabbit): 1400
Not available -
(Dermal) mg/kg
_ OSHAPEL: 0.1
Occupational

Exposure Limits (8-
hour TWA)

Not established

Not established

ppmNIOSH REL: 0.1
ppmACGIH TLV: 0.1

ppm[1]

Short-Term Exposure
Limit (STEL)

Not established

Not established

NIOSH: 0.3 ppm (15
min)ACGIH: 0.2 ppm
(15 min)[1]
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Operational Plan: Safe Handling

1. Engineering Controls:

 All work with 4,5-Dibromothiophene-2-carboxylic acid solid or its solutions must be
conducted in a certified chemical fume hood to minimize inhalation exposure.[2]

o Ensure that an eyewash station and an emergency shower are readily accessible in the
immediate work area.[2][3]

2. Personal Protective Equipment (PPE):

o Eye and Face Protection: Chemical safety goggles are mandatory.[4] A face shield should be
worn in conjunction with goggles when there is a risk of splashing.[2][5]

» Hand Protection: Chemical-resistant gloves (e.qg., nitrile or neoprene) must be worn.[4]
Inspect gloves for any signs of degradation or punctures before use.

o Body Protection: A lab coat is required.[6] When handling larger quantities, a chemical-
resistant apron should also be worn.[2]

» Footwear: Closed-toe shoes are mandatory in the laboratory.
3. Step-by-Step Handling Procedure:
e Preparation:
o Designate a specific area within the fume hood for the handling of this compound.
o Ensure all necessary equipment (spatulas, glassware, etc.) is clean and readily available.

o Have appropriate spill cleanup materials (e.g., absorbent pads, neutralizer for acids)
available in the fume hood.[2]

» Weighing and Transfer:

o Handle the solid compound with care to avoid generating dust.[2]
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o Use a spatula for transfers.

o If preparing a solution, slowly add the solid to the solvent with stirring. Be aware that
dissolving some organic acids can be exothermic.

o Post-Handling:

o Thoroughly decontaminate all surfaces and equipment after use.

o Wash hands thoroughly with soap and water after removing gloves.
4. Emergency Procedures:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
at an eyewash station, holding the eyelids open.[7] Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing and flush the affected area with large amounts
of water for at least 15 minutes.[2] Use an emergency shower if the contact area is large.
Seek medical attention.

 Inhalation: Move the affected individual to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

» Spill: For small spills within the fume hood, use an appropriate absorbent material and
decontaminate the area. For larger spills, evacuate the area and follow your institution's
emergency spill response procedures.

Disposal Plan

4,5-Dibromothiophene-2-carboxylic acid is a halogenated organic compound and must be
disposed of as hazardous waste.

1. Waste Segregation:
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 All solid waste contaminated with this compound (e.g., weighing paper, gloves, absorbent
pads) must be placed in a designated, sealed hazardous waste container for halogenated
organic solids.

e Solutions containing this compound must be collected in a separate, clearly labeled
hazardous waste container for halogenated organic liquids.

e Do not mix halogenated waste with non-halogenated waste streams.
2. Labeling:

» All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "4,5-Dibromothiophene-2-carboxylic acid".

« Indicate the approximate concentration and quantity of the waste.
3. Storage and Disposal:
o Store waste containers in a designated, well-ventilated, and secondary containment area.

» Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department.

Workflow for Safe Handling and Disposal
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Safe Handling and Disposal of 4,5-Dibromothiophene-2-carboxylic Acid
Preparation
- Work in Fume Hood
- Verify Emergency Equipment

:

Don Personal Protective Equipment (PPE)
- Goggles & Face Shield
- Chemical-Resistant Gloves
- Lab Coat/Apron

Click to download full resolution via product page
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Caption: Workflow for the safe handling and disposal of 4,5-Dibromothiophene-2-carboxylic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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